3-methyl-4-((4-nitrophenyl)sulfonyl)-1-phenyl-1H-pyrazol-5-yl 2-fluorobenzoate

• IUPAC Name: [5-methyl-4-(4-nitrophenyl)sulfonyl-2-phenylpyrazol-3-yl] 2-fluorobenzoate
• InChI: InChI=1S/C23H16FN3O6S/c1-15-21(34(31,32)18-13-11-17(12-14-18)27(29)30)22(26(25-15)16-7-3-2-4-8-16)33-23(28)19-9-5-6-10-20(19)24/h2-14H,1H3
• InChI Key: VDZUREWLIAOABX-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN(C(=C1S(=O)(=O)C2=CC=C(C=C2)[N+](=O)[O-])OC(=O)C3=CC=CC=C3F)C4=CC=CC=C4
• Molecular Formula: C23H16FN3O6S
• Molecular Weight: 481.5 g/mol

Description

3-methyl-4-((4-nitrophenyl)sulfonyl)-1-phenyl-1H-pyrazol-5-yl 2-fluorobenzoate, also known as MNPS-PFB, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields.

Scientific Research Applications

Hydrogen-Bonded Configurations and Molecular Structures

Studies on molecules with similar structural characteristics to the specified compound have demonstrated complex hydrogen-bonded configurations. For instance, researchers found that molecules like methyl 4-(5-amino-3-phenyl-1H-pyrazol-1-yl)-3-nitrobenzoate form complex sheets linked by a combination of N-H...N, N-H...O, and C-H...O hydrogen bonds, highlighting the intricate molecular interactions that can occur within such compounds (Portilla et al., 2007).

Transformations and Reactivity

Other studies have focused on the thermal, acid-catalyzed, and photolytic transformations of spirocyclic 3H-pyrazoles formed by reactions of related sulfone compounds with diazo compounds. These transformations lead to various products, including 5-R-sulfonyl-3-phenylpyrazolo[1,5-f]phenanthridines and indazoles, depending on the conditions, such as heating or the presence of sulfuric acid (Vasin et al., 2014).

Synthesis and Biological Activities

The synthesis of novel compounds with the arylthio/sulfinyl/sulfonyl group has been explored, revealing potential herbicidal and insecticidal activities. This suggests that modifications of the pyrazole backbone, similar to the compound of interest, can lead to substances with practical applications in agriculture and pest control (Wang et al., 2015).

Antimicrobial Activities

Research on sulfonamides and carbamates based on related structural frameworks has shown promising antimicrobial activities, indicating the potential of these compounds in developing new antibiotics. This highlights the relevance of studying such molecules for pharmaceutical applications (Janakiramudu et al., 2017).

Mechanism of Action

The mechanism of action of a compound depends on its intended use. For example, if this compound were a drug, its mechanism of action would depend on the biological target it interacts with.